1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-(isochroman-3-ylmethyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-(3,4-dihydro-1H-isochromen-3-ylmethyl)urea
• InChI: InChI=1S/C19H20N2O4/c22-19(20-9-13-5-6-17-18(7-13)25-12-24-17)21-10-16-8-14-3-1-2-4-15(14)11-23-16/h1-7,16H,8-12H2,(H2,20,21,22)
• InChI Key: MQYNRRIRWIIIOY-UHFFFAOYSA-N
• Canonical SMILES: C1C(OCC2=CC=CC=C21)CNC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-(isochroman-3-ylmethyl)urea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications. In

Scientific Research Applications

Synthesis and Medicinal Applications

Urea derivatives have been synthesized and evaluated for their medicinal properties, including antifilarial activity. For instance, a series of 1-(5-benzoylbenzimidazol-2-yl)-3-substituted ureas demonstrated antifilarial activity against Brugia pahangi and Litomosoides carinii, showcasing the potential of urea derivatives in treating parasitic infections (S. Ram et al., 1984).

Enzyme Inhibition

N,N'-disubstituted ureas with conformationally restricted cis- or trans-1,4-cyclohexane alpha to the urea moiety have been prepared and tested as soluble epoxide hydrolase (sEH) inhibitors. These compounds exhibited potent inhibitory activities, indicating the utility of urea derivatives in developing enzyme inhibitors with potential therapeutic applications (S. Hwang et al., 2007).

Antimicrobial Activity

N-substituted-N'-[2,3-dihydro-2-oxido-3-(4'-fluorophenyl)-1H-(1,3,2)benzoxazaphosphorin 2-yl]ureas were synthesized and found to possess good antimicrobial activity. This highlights another aspect of urea derivatives' potential in scientific research, particularly in developing new antimicrobial agents (P. Haranath et al., 2007).

Molecular Devices and Complexation

Urea-linked cyclodextrin derivatives have been explored for their ability to form complexes with stilbene derivatives, functioning as molecular devices. This application demonstrates the versatility of urea derivatives in materials science and nanotechnology, contributing to the development of novel molecular systems with potential applications in sensing and molecular recognition (J. Lock et al., 2004).